Cas no 2172579-08-5 (2-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylethan-1-ol)

• Product Name: 2-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylethan-1-ol
• CAS No: 2172579-08-5
• MF: C₆H₁₀F₂N₄O
• MW: 192.166607379913
• CID: 6190808
• PubChem ID: 165599576
• Update Time: 2025-11-06

2-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylethan-1-ol
• 2-[4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-yl]ethan-1-ol
• EN300-1595794
• 2172579-08-5

• Inchi： 1S/C6H10F2N4O/c7-6(8)5-4(3-9)10-11-12(5)1-2-13/h6,13H,1-3,9H2
• InChI Key： RIFJVLMHLIFHMR-UHFFFAOYSA-N
• SMILES： FC(C1=C(CN)N=NN1CCO)F

Computed Properties

• Exact Mass: 192.08226728g/mol
• Monoisotopic Mass: 192.08226728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 77Ų

Additional information on 2-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylethan-1-ol

Comprehensive Overview of 2-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylethan-1-ol (CAS No. 2172579-08-5)

In the rapidly evolving field of pharmaceutical and agrochemical research, 2-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylethan-1-ol (CAS No. 2172579-08-5) has emerged as a compound of significant interest. This triazole derivative is renowned for its unique structural features, including a difluoromethyl group and an aminomethyl substituent, which contribute to its potential applications in drug discovery and material science. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

The compound's CAS number 2172579-08-5 serves as a critical identifier in global chemical databases, facilitating its traceability in regulatory and commercial contexts. Its molecular structure, characterized by a 1,2,3-triazole core, aligns with contemporary trends in heterocyclic chemistry, a field gaining traction due to its relevance in designing bioactive molecules. Recent studies highlight its potential in addressing challenges related to antimicrobial resistance (AMR), a pressing global health concern. By leveraging its difluoromethyl moiety, scientists are investigating its efficacy against resistant microbial strains.

From a synthetic chemistry perspective, 2-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylethan-1-ol exemplifies advancements in click chemistry methodologies. The integration of fluorine atoms into its framework enhances its metabolic stability, a property highly sought after in pharmaceutical intermediates. Industry experts are also examining its utility in crop protection, where its triazole-based structure could offer novel solutions for pest management. This dual applicability in human health and agriculture underscores its versatility.

Environmental and safety profiles of CAS 2172579-08-5 are under rigorous evaluation, reflecting the growing emphasis on green chemistry principles. Innovations in sustainable synthesis routes for this compound are being prioritized to minimize ecological impact. Additionally, its compatibility with biodegradable formulations is a key area of exploration, resonating with the global push toward eco-friendly chemicals.

Market analysts project a rising demand for 2-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylethan-1-ol, driven by its potential in personalized medicine and precision agriculture. Its role in high-throughput screening assays further positions it as a valuable tool in drug development pipelines. As regulatory frameworks evolve, stakeholders are closely monitoring guidelines for its commercialization, ensuring compliance with international standards such as REACH and FDA approvals.

In summary, 2172579-08-5 represents a convergence of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with its alignment with global health and sustainability goals, make it a compound worthy of continued research and investment. Future studies will likely focus on optimizing its structure-activity relationships (SAR) to unlock new therapeutic and agricultural breakthroughs.